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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603

Essential Safety and Handling Guide for 5-
Hydroxy-2-hexanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Hydroxy-2-hexanone in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure the safe management of
this chemical.

Hazard Identification and Exposure Limits

While a specific Safety Data Sheet (SDS) for 5-Hydroxy-2-hexanone is not readily available,
information from a structurally similar compound, 5-Hydroxy-5-methylhexan-2-one, indicates
that it is a combustible liquid that can cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1] Therefore, it is crucial to handle 5-Hydroxy-2-hexanone with
appropriate precautions.

In the absence of specific occupational exposure limits (OELS) for 5-Hydroxy-2-hexanone, the
limits for similar ketones can be used as a reference. For example, the Occupational Safety
and Health Administration (OSHA) Permissible Exposure Limit (PEL) for Methyl Ethyl Ketone
(MEK) is 200 ppm (590 mg/m3) as an 8-hour time-weighted average (TWA).[2]

Quantitative Data Summary
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Property Value Source

Physical State Liquid Inferred from similar
compounds

Molecular Formula CeH1202 [Bl41516l7118l1

Molecular Weight 116.16 g/mol [B14151617118]

Boiling Point 205.77 °C at 760 mmHg [8]

Flash Point 81.15°C [8]

Density 0.948 g/cm?3 [8]

Combustible liquid, Skin

Hazards irritant, Eye irritant, Respiratory

irritant

[1]

200 ppm (590 mg/m3) - 8-hr

Reference OEL (MEK)
TWA (OSHA PEL)

Personal Protective Equipment (PPE)

Based on the potential hazards, the following PPE is mandatory when handling 5-Hydroxy-2-

hexanone:
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PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles are essential. A face
shield should be worn in addition to goggles

when there is a significant risk of splashing.

Hand Protection

Chemical-resistant gloves are required. Butyl or
Neoprene gloves are recommended for handling
ketones and alcohols.[9][10][11][12] Nitrile
gloves may be suitable for incidental contact but
should be replaced immediately upon
contamination.[9] Always inspect gloves for

tears or punctures before use.

Body Protection

A flame-resistant lab coat must be worn. For
larger quantities or tasks with a high risk of
splashing, a chemical-resistant apron or

coveralls should be used.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume
hood. If a fume hood is not available or if there
is a risk of generating aerosols, a NIOSH-
approved respirator with an organic vapor

cartridge is required.

Operational Plan: Step-by-Step Handling

Procedures

3.1. Preparation

o Risk Assessment: Before starting any work, perform a thorough risk assessment for the

specific experiment.

o Gather Materials: Ensure all necessary equipment, including PPE, spill containment

materials (such as absorbent pads or sand), and waste containers, are readily available.
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» Verify Emergency Equipment: Confirm that a safety shower and eyewash station are
accessible and in good working order.

» Work Area Setup: Conduct all handling of 5-Hydroxy-2-hexanone inside a properly
functioning chemical fume hood.

3.2. Handling and Experimentation

o Dispensing: Carefully dispense the required amount of 5-Hydroxy-2-hexanone, avoiding
splashes and the generation of aerosols.

e Heating: If heating is necessary, use a controlled heating source like a heating mantle or a
water bath. Avoid open flames.

o Containment: Keep containers of 5-Hydroxy-2-hexanone tightly closed when not in use to
prevent the escape of vapors.[13][14]

3.3. Post-Experiment

Decontamination: Thoroughly clean all glassware and equipment that came into contact with
the chemical.

o Waste Segregation: Segregate all waste containing 5-Hydroxy-2-hexanone into a
designated, properly labeled hazardous waste container.

o Storage: Store unused 5-Hydroxy-2-hexanone in a cool, dry, well-ventilated area away from
heat, sparks, and incompatible materials such as strong oxidizing agents.[14][15] The
container should be tightly sealed and clearly labeled.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose
of single-use items in the appropriate waste stream.

Disposal Plan

5-Hydroxy-2-hexanone is a combustible liquid and must be disposed of as hazardous waste.

4.1. Waste Collection
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» Designated Container: Use a dedicated, leak-proof, and chemically compatible container for
liquid waste containing 5-Hydroxy-2-hexanone. The original container can be used if it is in
good condition.[13]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"5-Hydroxy-2-hexanone," and a description of its hazards (e.g., "Flammable Liquid,"
"Irritant™).[13][16][17]

e Segregation: Do not mix 5-Hydroxy-2-hexanone waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.
[17]

4.2. Waste Storage

o Storage Location: Store the hazardous waste container in a designated satellite
accumulation area (SAA) that is secure and away from ignition sources.[14]

o Container Management: Keep the waste container tightly closed except when adding waste.
[13][14]

4.3. Waste Disposal

» Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal company.[14][16][17]

» Prohibited Disposal:Do not dispose of 5-Hydroxy-2-hexanone down the drain or in the
regular trash.[13][14][16]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy-2-hexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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